2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide

• IUPAC Name: 2-[[2-(4-bromophenyl)acetyl]amino]-4-(4-chlorophenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C19H14BrClN2O2S/c20-13-5-1-11(2-6-13)9-16(24)23-19-17(18(22)25)15(10-26-19)12-3-7-14(21)8-4-12/h1-8,10H,9H2,(H2,22,25)(H,23,24)
• InChI Key: AXEWFGBZWUWMCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=C(C(=CS2)C3=CC=C(C=C3)Cl)C(=O)N)Br
• Molecular Formula: C19H14BrClN2O2S
• Molecular Weight: 449.7 g/mol

Description

2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide, also known as BCTC, is a chemical compound that has been extensively studied for its potential use in scientific research. BCTC belongs to the class of compounds known as transient receptor potential (TRP) channel antagonists, which have been shown to have a wide range of physiological effects. In

Mechanism of Action

The mechanism of action of 2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide involves its ability to block TRP channels, specifically the TRPV1 and TRPA1 channels. These channels are involved in the perception of pain and temperature, and by blocking them, 2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide can reduce pain and inflammation. 2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide has also been shown to have effects on other ion channels, including voltage-gated sodium channels and potassium channels.
Biochemical and Physiological Effects:
2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on TRP channels, 2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide has been shown to have anti-inflammatory effects, as well as effects on the immune system. 2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide has also been shown to have effects on the cardiovascular system, including the regulation of blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide in lab experiments is its well-established synthesis method and its ability to block TRP channels. However, there are also limitations to using 2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide, including its potential toxicity and the need for further research to fully understand its effects.

Future Directions

There are many potential future directions for research on 2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide. One area of interest is its potential use in the treatment of pain and inflammation, as well as other conditions that involve TRP channels. Other areas of interest include its effects on the immune system and the cardiovascular system, as well as its potential toxicity and safety profile. Further research is needed to fully understand the potential applications of 2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide in scientific research.

Scientific Research Applications

2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide has been extensively studied for its potential use in scientific research. One of the most important applications of 2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide is its use as a TRP channel antagonist. TRP channels are a family of ion channels that are involved in a wide range of physiological processes, including pain sensation, temperature regulation, and taste perception. By blocking TRP channels, 2-{[(4-bromophenyl)acetyl]amino}-4-(4-chlorophenyl)-3-thiophenecarboxamide has been shown to have potential therapeutic applications in the treatment of pain, inflammation, and other conditions.